Cas no 118344-95-9 (Benzoic acid, 4-[(methylamino)methyl]-, 2-ethoxyethyl ester)

• Product Name: Benzoic acid, 4-[(methylamino)methyl]-, 2-ethoxyethyl ester
• CAS No: 118344-95-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 2615724
• Update Time: 2023-08-07

Benzoic acid, 4-[(methylamino)methyl]-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-ethoxyethyl 4-(methylaminomethyl)benzoate
• Benzoic acid, 4-[(methylamino)methyl]-, 2-ethoxyethyl ester
• 2-ETHOXYETHYL 4-[(METHYLAMINO)METHYL]BENZOATE

• Inchi： 1S/C13H19NO3/c1-3-16-8-9-17-13(15)12-6-4-11(5-7-12)10-14-2/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： UKENPINITILPKB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)CNC)=O)CCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6